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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B6596043

This in-depth guide provides a comprehensive overview of the history, discovery, and technical
applications of Nonoxynols as surfactants. It is intended for researchers, scientists, and drug
development professionals seeking a detailed understanding of this important class of non-
ionic surfactants.

Introduction to Nonoxynols as Non-ionic
Surfactants

Nonoxynols are a class of non-ionic surfactants, specifically nonylphenol ethoxylates (NPES),
that have been utilized in a wide range of industrial and commercial applications for their
excellent emulsifying, wetting, and dispersing properties.[1][2][3] Their general chemical
structure consists of a hydrophobic nonylphenol group and a hydrophilic polyethylene glycol
chain. The number of repeating ethoxy groups in this chain can be varied, resulting in a family
of Nonoxynol compounds with different properties, such as Nonoxynol-9, Nonoxynol-15, and
Nonoxynol-30.[1]

The versatility of Nonoxynols stems from their ability to reduce the surface tension between two
liquids or between a liquid and a solid. This property makes them effective as detergents,
emulsifiers, and wetting agents in various products, including cosmetics, industrial cleaners,
and agricultural formulations.[1][2][4]
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The Discovery and Historical Development of
Nonoxynols

The development of Nonoxynols is rooted in the broader history of synthetic surfactant
chemistry that began in the early 20th century. The specific timeline for the discovery of
Nonoxynols is not precisely documented in a single source, but their use became prominent in
the mid-20th century.

One of the most well-known members of this family, Nonoxynol-9, was initially developed in the
1950s.[5] It quickly gained recognition for its spermicidal properties and has been widely used
as the active ingredient in many over-the-counter contraceptive products since the 1970s.[5][6]
[7] These products are available in various forms, including gels, foams, creams, and
suppositories.[5][8]

Beyond its contraceptive use, Nonoxynol-9 and other Nonoxynols have been incorporated into
a variety of other products. For instance, Nonoxynol-9 has been used as a lubricant in
condoms and as a surfactant in some shaving creams to help soften hair.[9] Other Nonoxynols
have found applications as emulsifiers and detergents in industrial and cosmetic formulations.

[11[21[3]

Mechanism of Action as a Surfactant

The surfactant properties of Nonoxynols are a direct result of their amphiphilic molecular
structure. The molecule has a dual nature:

» Hydrophobic Tail: The nonylphenol group is lipophilic, meaning it is "fat-loving" and repelled
by water.

» Hydrophilic Head: The polyethylene glycol chain is hydrophilic, meaning it is "water-loving"
and readily interacts with water molecules.

This structure allows Nonoxynols to position themselves at the interface between oil and water
or other immiscible phases. By doing so, they lower the interfacial tension, enabling the
formation of stable emulsions.
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In the context of its spermicidal activity, Nonoxynol-9's surfactant nature is key. It disrupts the
lipid membranes of sperm cells, leading to their immobilization and death.[5][10] The molecule
essentially acts as a detergent, breaking down the protective outer layer of the sperm cell.[7]

Physicochemical Properties of Nonoxynol-9

The physicochemical properties of Nonoxynol-9 are crucial to its function as a surfactant and
active pharmaceutical ingredient.

Property Value Source
Molar Mass 616.833 g-mol-1 9]
Appearance Almost colorless liquid [10]

N Soluble in water, ethanol,
Solubility [11]
ethylene glycol, or xylene

Boiling Point 250 °C [10]
Melting Point 6 °C [10]
Density 1.06 g/cm3 at 25 °C [10]
Viscosity 175-250 cP at 25 °C [10]
pH (1% aqueous solution) 5.0-8.0 [12]

Applications of Nonoxynols

The diverse applications of Nonoxynols are a testament to their efficacy as surfactants.

Contraception

The primary and most well-known application of Nonoxynol-9 is as a spermicide in various
contraceptive formulations.[5][9] It is the active ingredient in most over-the-counter spermicidal
creams, jellies, foams, gels, films, and suppositories.[9] It is also used in conjunction with
barrier methods like diaphragms and cervical caps.[9]

Personal Care and Cosmetics
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Nonoxynols are used in a variety of personal care and cosmetic products due to their
emulsifying and cleansing properties.[1][3] They can be found in:

Shampoos and conditioners[13]

Body washes and facial cleansers|[3]

Creams and lotions[3]

Shaving creams|[9]

Industrial and Household Applications

The strong surfactant properties of Nonoxynols make them valuable in numerous industrial and
household cleaning products.[3][4] They are effective at removing dirt and grease from
surfaces. Their applications include:

Industrial cleaners and detergents|[3]

Textile processing[3]

Agrochemical formulations|[3]

Paints and coatings[4]

Metalworking fluids[4]

Research and Drug Development

In research and drug development, Nonoxynols can be used as solubilizing agents for poorly
water-soluble compounds and as emulsifiers in the formulation of drug delivery systems.[3]

Experimental Protocols for Surfactant
Characterization

To evaluate the performance of Nonoxynols as surfactants, several key experimental protocols
are employed.
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Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration of a surfactant above which micelles form and all additional
surfactant added to the system goes to the micelles. It is a fundamental property of a
surfactant.

Methodology: Surface Tension Measurement

Prepare a stock solution of the Nonoxynol in deionized water.
» Create a series of dilutions of the stock solution with varying concentrations.

e Measure the surface tension of each dilution using a tensiometer (e.g., Du Nouy ring method
or Wilhelmy plate method).

¢ Plot the surface tension as a function of the logarithm of the surfactant concentration.

« |dentify the CMC as the point where the surface tension plateaus. The concentration at the
inflection point of the curve is the CMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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